2-Hydroxymethyl-6-phenylpyridine
Overview
Description
2-Hydroxymethyl-6-phenylpyridine (2HM6PP) is a synthetic compound used in laboratory experiments for its diverse range of applications. It is an important synthetic tool for the preparation of a variety of compounds and has been used in a wide range of research areas, including organic synthesis, medicinal chemistry, and biochemistry. 2HM6PP has been found to have a wide range of biochemical and physiological effects, making it an invaluable tool for research.
Scientific Research Applications
Nitration and Chemical Synthesis
2-Hydroxymethyl-6-phenylpyridine derivatives are involved in nitration reactions. For instance, 2-phenyl-3-hydroxypyridine undergoes nitration, yielding 2-(4-nitrophenyl)-3-hydroxypyridine, which upon further nitration introduces a nitro group into the pyridine ring. This process facilitates nitration in the phenylpyridine molecule (Smirnov, Kuz’min, Lezina, & Dyumaev, 1970). Additionally, derivatives of this compound have been used in the synthesis of various compounds such as α-phenylisocinchomeronic acid and 4-azafluorenone 3-carboxylic acid, indicating its versatility in chemical synthesis (Prostakov, Rani, Mikhailova, & Sergeeva, 1986).
Photophysical and Catalytic Properties
The compound and its derivatives have been explored for their photophysical properties and potential catalytic applications. Studies on cyclometalated complexes of Iridium(III) with functionalized 2,2'-bipyridines, including 6-phenyl-2,2'-bipyridine derivatives, have shown significant redox and luminescent properties. These properties are valuable in various applications like light-emitting devices and sensors (Neve, Crispini, Campagna, & Serroni, 1999). Similarly, palladium(II) and ruthenium(II) complexes with N-substituted-2-aminomethyl-6-phenylpyridines demonstrate effective catalytic activities in various reactions, highlighting the utility of this compound in catalysis (Wang, Hao, Zhang, Gong, & Song, 2011).
Fluorescent Chemosensors and DNA Interaction
Derivatives of this compound have been used to develop novel fluorescent chemosensors for detecting metal ions, such as chromium. These chemosensors can have practical applications in environmental monitoring and diagnostics (Chalmardi, Tajbakhsh, Bekhradnia, & Hosseinzadeh, 2017). Additionally, Zinc(II) complexes with derivatives of this compound have been studied for their interactions with DNA, demonstrating potential applications in understanding DNA binding mechanisms and developing anticancer agents (Li, Liu, Jiang, Liang, Huang, Huang, Chen, Pan, & Ma, 2019).
properties
IUPAC Name |
(6-phenylpyridin-2-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO/c14-9-11-7-4-8-12(13-11)10-5-2-1-3-6-10/h1-8,14H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZRZBIMBCUEUNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC(=N2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60443974 | |
Record name | 2-Hydroxymethyl-6-phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60443974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
162614-73-5 | |
Record name | 2-Hydroxymethyl-6-phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60443974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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